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Compound of Interest

Compound Name: Isobornyl methacrylate

Cat. No.: B097067

An In-depth Technical Guide to Isobornyl Methacrylate

Introduction

Isobornyl methacrylate (IBOMA) is a monofunctional methacrylate monomer recognized for
its unique bicyclic structure, which imparts valuable properties to the polymers it forms.[1] The
bulky isobornyl group provides steric hindrance, resulting in polymers with high glass transition
temperatures (Tg), enhanced thermal stability, and excellent weather resistance.[1][2][3] This
technical guide provides a comprehensive overview of Isobornyl Methacrylate, including its
chemical identifiers, physical and chemical properties, synthesis protocols, and applications,
with a focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical Identifiers

A clear identification of a chemical compound is fundamental for research and regulatory
purposes. The following table summarizes the key identifiers for Isobornyl Methacrylate.
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Identifier Type Value
CAS Number 7534-94-3[1][4][5][6][7]
EC Number 231-403-1[5][6]
[(1R,2R,4R)-1,7,7-trimethyl-2-
IUPAC Name )
bicyclo[2.2.1]heptanyl] 2-methylprop-2-enoate[5]
Molecular Formula C14H2202[5][6]
Molecular Weight 222.32 g/mol [5][6]
InChl=1S/C14H2202/c1-9(2)12(15)16-11-8-10-
InChl 6-7-14(11,5)13(10,3)4/h10-11H,1,6-8H2,2-
5H3/t10-,11-,14+/m1/s1[5]
InChlKey IAXXETNIOYFMLW-GYSYKLTISA-N[5]
CC(=C)C(=0O)O[C@@H]1C[C@H]2CC[C@@]1(
SMILES
C2(C)C)C[5]
Synonyms IBOMA, Methacrylic acid isobornyl ester[6][8]

Physicochemical Properties

The distinct properties of IBOMA make it a versatile monomer in various applications. Its

hydrophobic nature and bulky structure contribute to the durability and performance of the

resulting polymers.[1]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/product/b097067
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9196470.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-Methacrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/392111
https://www.chemwhat.com/isobornyl-methacrylate-cas-7534-94-3/
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-Methacrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/392111
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-Methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-Methacrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/392111
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-Methacrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/392111
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-Methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-Methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-Methacrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/392111
https://www.tcichemicals.com/US/en/p/I0617
https://www.benchchem.com/product/b097067
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Appearance Colorless transparent liquid[4]
Density 0.983 g/mL at 25 °C[4][6][7]
Boiling Point 127-129 °C at 15 mm Hg[4][7][9]
Melting Point -60 °C[9]

Refractive Index (n20/D) 1.477[4][7][9]

Viscosity 2-10 cps at 25 °C[10]

Vapor Pressure 7.5 Pa at 20 °C[4][9]

Water Solubility Negligible[9]

Glass Transition Temperature (TQ) 110 °C[10]

Experimental Protocols
Synthesis of Isobornyl Methacrylate

Several methods are employed for the synthesis of Isobornyl Methacrylate. A common
approach is the esterification of isoborneol with methacrylic acid or its derivatives.[1]

Method 1: Esterification of Isoborneol with Methacryloyl Chloride[11]

» Dissolve 1.5 g of isoborneol/borneol mixture and 0.7 mL of triethylamine in 25 mL of
dichloromethane in a 50 mL flask.

e Cool the mixture in an ice bath.
e Add 0.9 mL of methacryloyl chloride dropwise to the stirred mixture.

o After the addition is complete, bring the mixture to room temperature and continue stirring for
24 hours.

e Wash the product with water (3 x 70 mL) and dry it over anhydrous MgSOa.
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 Purify the final product using silica gel column chromatography with a heptane/ether (90/10)
mixture as the eluent.

Method 2: Transesterification of Isobornyl Acetate[7]

e Charge a 3-L, 4-necked round-bottomed flask with 588 g (3 moles) of isobornyl acetate, 300
g of cyclohexane, and 450 g (4.5 moles) of methyl methacrylate.

e Equip the flask with a mechanical stirrer, air sparge (10-15 mL/min), thermocouple, a 12-inch
packed column, and a variable reflux head.

e Heat the mixture to reflux and distill off approximately 10 mL of a cyclohexane/water
azeotrope over 15 minutes.

e Add a solution of 10% lithium t-butoxide in cyclohexane (40 g, 0.05 moles).
e Maintain the reaction under total reflux until the head temperature drops to 57 °C.
» Remove the cyclohexane/methyl acetate azeotrope at a 9:1 reflux ratio.

» Continue the reaction until the ratio of isobornyl methacrylate to isobornyl acetate is
greater than 100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.guidechem.com/question/what-is-the-current-research-p-id146957.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9196470.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-Methacrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/392111
https://www.chemwhat.com/isobornyl-methacrylate-cas-7534-94-3/
https://www.tcichemicals.com/US/en/p/I0617
https://www.sfdchem.com/chemical-reagents/organic-reagent/isobornyl-methacrylate.html
http://en.xinsuvn.com/isobornyl-methacrylate-iboma-7534-94-3-3425101
https://www.mdpi.com/2673-4583/14/1/89
https://www.mdpi.com/2673-4583/14/1/89
https://www.benchchem.com/product/b097067#isobornyl-methacrylate-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b097067#isobornyl-methacrylate-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b097067#isobornyl-methacrylate-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b097067#isobornyl-methacrylate-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097067?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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